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Compound of Interest

Compound Name: Tetraethylurea

Cat. No.: B072240

Introduction

Tetraethylurea (TEU), a tetra-substituted urea derivative, is emerging as a valuable reagent in
the synthesis of active pharmaceutical ingredients (APIs). Its utility stems from its properties as
a high-polarity aprotic solvent and its role as a reagent in various chemical transformations,
particularly in amidation and halogenation reactions. This document provides detailed
application notes and protocols for researchers, scientists, and drug development professionals
on the use of tetraethylurea in pharmaceutical synthesis. While specific examples in publicly
available literature are limited, this guide extrapolates its application based on the known
reactivity of similar urea derivatives and general mentions of its use in the pharmaceutical
industry.[1][2]

Physicochemical Properties of Tetraethylurea

A thorough understanding of the physical and chemical properties of tetraethylurea is
essential for its effective and safe use in the laboratory.
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Property Value Reference

Molecular Formula CoH20N20 --INVALID-LINK--
Molecular Weight 172.27 g/mol --INVALID-LINK--
Appearance Colorless liquid --INVALID-LINK--
Density 0.907 g/mL at 20 °C --INVALID-LINK--
Boiling Point 211-213 °C --INVALID-LINK--

- Soluble in a wide range of
Solubility ] --INVALID-LINK--
organic solvents

Applications in Pharmaceutical Synthesis

Tetraethylurea's primary applications in pharmaceutical synthesis are as a versatile solvent
and as a reagent in specific chemical transformations.

Tetraethylurea as a Solvent

Due to its high boiling point and ability to dissolve a wide range of organic compounds,
tetraethylurea serves as an excellent solvent for various reactions in pharmaceutical
manufacturing.[1] Its stability under different reaction conditions makes it a suitable medium for
complex synthetic steps.

Tetraethylurea in Amidation Reactions

Amide bond formation is a fundamental transformation in the synthesis of a vast number of
pharmaceuticals. While not as common as other coupling reagents, tetra-substituted ureas can
be employed in amidation reactions. They can activate carboxylic acids, facilitating their
reaction with amines to form amides. This application is particularly relevant in the synthesis of
peptides and other amide-containing APIs.

General Workflow for Amidation using a Tetra-substituted Urea Derivative:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b072240?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/US3681457A/en
https://www.fishersci.co.uk/gb/en/scientific-products/lab-reporter-europe/chemicals/amide-synthesis.html
https://www.benchchem.com/product/b072240#tetraethylurea-as-a-reagent-for-synthesizing-pharmaceuticals
https://www.benchchem.com/product/b072240#tetraethylurea-as-a-reagent-for-synthesizing-pharmaceuticals
https://www.benchchem.com/product/b072240#tetraethylurea-as-a-reagent-for-synthesizing-pharmaceuticals
https://www.benchchem.com/product/b072240#tetraethylurea-as-a-reagent-for-synthesizing-pharmaceuticals
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072240?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

